2-(5-bromo-2-hydroxy-3-methoxybenzylidene)-1-benzothiophen-3(2H)-one

• IUPAC Name: (2Z)-2-[(5-bromo-2-hydroxy-3-methoxyphenyl)methylidene]-1-benzothiophen-3-one
• InChI: InChI=1S/C16H11BrO3S/c1-20-12-8-10(17)6-9(15(12)18)7-14-16(19)11-4-2-3-5-13(11)21-14/h2-8,18H,1H3/b14-7-
• InChI Key: UJLISSSMMVULER-AUWJEWJLSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)C=C2C(=O)C3=CC=CC=C3S2)Br
• Isomeric SMILES: COC1=CC(=CC(=C1O)/C=C\2/C(=O)C3=CC=CC=C3S2)Br
• Molecular Formula: C16H11BrO3S
• Molecular Weight: 363.2 g/mol

Description

2-(5-bromo-2-hydroxy-3-methoxybenzylidene)-1-benzothiophen-3(2H)-one, also known as BM-212, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of benzothiophene derivatives and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 2-(5-bromo-2-hydroxy-3-methoxybenzylidene)-1-benzothiophen-3(2H)-one is not fully understood. However, it is believed to exert its biological activities by modulating various cellular pathways. This compound has been shown to inhibit the activity of various enzymes and transcription factors that are involved in the regulation of cellular processes such as cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and topoisomerase II. This compound has also been found to modulate the expression of various genes involved in cellular processes such as cell cycle regulation, apoptosis, and inflammation.

Advantages and Limitations for Lab Experiments

2-(5-bromo-2-hydroxy-3-methoxybenzylidene)-1-benzothiophen-3(2H)-one has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. It exhibits potent biological activities at low concentrations, making it an ideal candidate for further studies. However, this compound has some limitations for lab experiments. Its mechanism of action is not fully understood, and its potential side effects and toxicity need to be further investigated.

Future Directions

There are several future directions for the study of 2-(5-bromo-2-hydroxy-3-methoxybenzylidene)-1-benzothiophen-3(2H)-one. One potential application is its use as a therapeutic agent for the treatment of cancer and inflammatory diseases. Further studies are needed to fully understand its mechanism of action and to identify potential targets for drug development. Additionally, the potential side effects and toxicity of this compound need to be further investigated to ensure its safety for clinical use. Overall, this compound has significant potential for further research and development as a therapeutic agent.

Scientific Research Applications

2-(5-bromo-2-hydroxy-3-methoxybenzylidene)-1-benzothiophen-3(2H)-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant anti-inflammatory, anti-cancer, and anti-microbial activities. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been found to exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.